![molecular formula C21H18N2OS B2761210 3-(2-methylbenzyl)-7-(2-methylphenyl)thieno[3,2-d]pyrimidin-4(3H)-one CAS No. 1207004-11-2](/img/structure/B2761210.png)
3-(2-methylbenzyl)-7-(2-methylphenyl)thieno[3,2-d]pyrimidin-4(3H)-one
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Overview
Description
“3-(2-methylbenzyl)-7-(2-methylphenyl)thieno[3,2-d]pyrimidin-4(3H)-one” is a chemical compound that belongs to the class of thieno[3,2-d]pyrimidin-4-amines . These compounds have been reported to inhibit Cytochrome bd oxidase (Cyt-bd), a potential drug target in Mycobacterium tuberculosis .
Synthesis Analysis
The synthesis of thieno[3,2-d]pyrimidin-4-amines, including “this compound”, involves structural modifications of existing scaffolds . The exact synthesis process for this specific compound is not detailed in the available resources.Scientific Research Applications
Synthesis Techniques
A greener approach to synthesizing thieno[2,3-d]pyrimidin-4(3H)-ones involves a catalytic four-component reaction, enhancing step economy, reducing catalyst loading, and simplifying purification processes (Taoda Shi et al., 2018).
Antibacterial and Antifungal Activities
New derivatives of thieno[2,3-d]Pyrimidin-4(3H)-One have shown significant antibacterial and antifungal activities. Compounds synthesized demonstrated higher antifungal activity than fluconazole against Candida species and showed better antibacterial activity against Gram-positive and Gram-negative bacteria (B. Kahveci et al., 2020).
Anti-Inflammatory and Antimicrobial Agents
Thienopyrimidine derivatives exhibit notable antibacterial, antifungal, and anti-inflammatory activities, suggesting the potential for therapeutic applications in treating infections and inflammation (M. Tolba et al., 2018).
Physicochemical Properties and Biological Potential
The synthesis of 2-arylmethyl- and 2-arylmethyl-3-methyl-substituted 3,4-dihydrothieno[3,4-d]pyrimidin-4-ones from 2-cyanomethylbenzoic acid and their physicochemical properties, alongside their biological potential, have been explored. These studies highlight the influence of the sulfur atom's position on electronic spectra and suggest variations in biological activity profiles (A. Zadorozhny et al., 2010).
Novel Fused Derivatives and Antimicrobial Investigations
The synthesis of novel 3-[6-(4-substituted phenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-ylmethyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one derivatives has been accomplished, showing significant antimicrobial activity, which underscores the versatility of thieno[3,2-d]pyrimidine derivatives in developing new antimicrobial agents (K. Nagaraju et al., 2013).
Mechanism of Action
Target of Action
The primary target of this compound is the Cytochrome bd oxidase (Cyt-bd) . Cyt-bd is an attractive drug target in Mycobacterium tuberculosis, especially in the context of developing a drug combination targeting energy metabolism .
Mode of Action
The compound inhibits Cyt-bd . The inhibition of Cyt-bd disrupts the energy metabolism of Mycobacterium tuberculosis, leading to its inability to survive and reproduce .
Biochemical Pathways
The compound affects the energy metabolism pathway of Mycobacterium tuberculosis by inhibiting Cyt-bd . This disruption in energy metabolism leads to the death of the bacteria .
Pharmacokinetics
It is known that the compound exhibits antimycobacterial activity against mycobacterium tuberculosis h37ra (atcc 25177) and mycobacterium bovis bcg (atcc 35743) .
Result of Action
The compound’s action results in significant antimycobacterial activity against Mycobacterium tuberculosis . Some of the compounds in this class have been found to exhibit very good antimycobacterial activity (MIC in the range of 6–8 μM) .
properties
IUPAC Name |
7-(2-methylphenyl)-3-[(2-methylphenyl)methyl]thieno[3,2-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N2OS/c1-14-7-3-5-9-16(14)11-23-13-22-19-18(12-25-20(19)21(23)24)17-10-6-4-8-15(17)2/h3-10,12-13H,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKJGUNQCMBZJQA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CN2C=NC3=C(C2=O)SC=C3C4=CC=CC=C4C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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